1-[4-(2-Hydroxyethyl)piperazin-1-yl]icosa-5,8,11-triyn-1-one

• Molecular Formula: C26H40N2O2
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]icosa-5,8,11-triyn-1-one
• InChI: InChI=1S/C26H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30)28-22-20-27(21-23-28)24-25-29/h29H,2-8,11,14,17-25H2,1H3
• InChI Key: PYDJUXUURHXIMB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC#CCC#CCC#CCCCC(=O)N1CCN(CC1)CCO

Description

CD-581 is a monoclonal antibody that specifically binds to the CD34 antigen, a sialomucin-like type I transmembrane glycoprotein. This protein is expressed on hematopoietic progenitor cells, vascular endothelium, bone marrow stromal cells, and embryonic fibroblasts . The CD34 antigen is a marker for identifying and isolating stem cells, making CD-581 a valuable tool in both research and clinical settings.

Preparation Methods

Synthetic Routes and Reaction Conditions: CD-581 is produced through hybridoma technology, where a mouse is immunized with human CD34 antigen. The spleen cells from the immunized mouse are then fused with myeloma cells to create hybrid cells that can produce the monoclonal antibody . These hybrid cells are cultured, and the antibody is harvested from the culture supernatant.

Industrial Production Methods: In an industrial setting, the production of CD-581 involves large-scale cell culture bioreactors. The hybridoma cells are grown in these bioreactors under controlled conditions to ensure optimal antibody production. The antibody is then purified using affinity chromatography, where it binds to a specific ligand on the chromatography column and is eluted with a buffer solution .

Chemical Reactions Analysis

Types of Reactions: CD-581, being a protein, primarily undergoes reactions typical of proteins, such as:

Oxidation: This can occur at methionine and cysteine residues.

Reduction: Disulfide bonds within the antibody can be reduced to free thiols.

Substitution: Amino acid residues can be modified through chemical reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Dithiothreitol (DTT) or beta-mercaptoethanol.

Substitution: Various chemical reagents depending on the desired modification.

Major Products Formed:

Oxidation: Oxidized methionine or cysteine residues.

Reduction: Reduced thiol groups.

Substitution: Modified amino acid residues with new functional groups.

Scientific Research Applications

CD-581 has a wide range of applications in scientific research:

Chemistry: Used in the study of protein structure and function.

Biology: Essential for isolating and studying hematopoietic stem cells.

Medicine: Used in clinical diagnostics to identify stem cells in bone marrow transplants.

Industry: Employed in the production of stem cell therapies and regenerative medicine

Mechanism of Action

CD-581 binds specifically to the CD34 antigen on the surface of hematopoietic progenitor cells. This binding facilitates the identification and isolation of these cells using flow cytometry. The CD34 antigen acts as a marker for early stem cells, and its expression decreases as cells mature . The binding of CD-581 to CD34 does not induce any signaling pathways but serves as a tool for cell sorting and identification.

Similar Compounds:

Anti-CD34 antibodies: Other monoclonal antibodies targeting the CD34 antigen.

Anti-CD45 antibodies: Targeting a different antigen on hematopoietic cells.

Anti-CD133 antibodies: Another marker for stem cells.

Uniqueness of CD-581: CD-581 is unique due to its high specificity and affinity for the CD34 antigen. This makes it particularly effective for isolating early hematopoietic progenitor cells, which is crucial for stem cell research and clinical applications .